2-[(2,4-dimethylphenyl)amino]-2-oxoethyl 2-thiophenecarboxylate

• IUPAC Name: [2-(2,4-dimethylanilino)-2-oxoethyl] thiophene-2-carboxylate
• InChI: InChI=1S/C15H15NO3S/c1-10-5-6-12(11(2)8-10)16-14(17)9-19-15(18)13-4-3-7-20-13/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key: IXWBJTRFYNGOGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC(=O)C2=CC=CS2)C
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

2-[(2,4-dimethylphenyl)amino]-2-oxoethyl 2-thiophenecarboxylate, also known as DMTTC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including biomedical research. DMTTC belongs to the class of compounds known as thieno[2,3-b]pyridines and has a molecular formula of C18H17NO3S.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research has demonstrated various synthetic pathways and structural analyses of thiophene derivatives, highlighting their significance in organic chemistry. For instance, a methodology for synthesizing tetrasubstituted thiophenes via a [3+2] annulation strategy, which involves the reaction of methyl thioglycolate and 6-aryl-4-methylthio-2H-pyran-2-one-3-carbonitriles, shows the versatility of thiophene chemistry (Sahu et al., 2015). Similarly, the synthesis and solid-state structures of dimethyl 2,2'-bithiophenedicarboxylates provide insights into the spatial arrangement and potential applications of thiophene compounds in material science (Pomerantz, Amarasekara, & Rasika Dias, 2002).

Biological Activity and Applications

The biological activity of 2-aminothiophene derivatives is a key area of interest, with studies revealing their antimicrobial properties. The synthesis of novel 2-aminothiophene derivatives and their evaluation for antimicrobial activity highlight the potential of these compounds in developing new therapeutic agents (Prasad et al., 2017).

Material Science and Electroluminescence

Thiophene derivatives have also found applications in material science, particularly in the development of emitting amorphous molecular materials. Research into novel classes of color-tunable emitting amorphous molecular materials with bipolar character for electroluminescence demonstrates the potential of thiophene-based compounds in organic electronics and light-emitting devices (Doi et al., 2003).

Sensing and Detection Technologies

Thiophene derivatives have been utilized in the development of sensitive and selective sensors. Studies on fluorescent probes for detecting metal ions and amino acids in aqueous solutions based on thiophene derivatives underscore their utility in environmental monitoring and diagnostic applications (Guo et al., 2014).